Cas no 887466-12-8 (1-(3-ethoxy-4-methoxyphenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(3-ethoxy-4-methoxyphenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 887466-12-8
• MF: C₂₁H₂₄FN₃O₄
• MW: 401.43136882782
• CID: 5511727
• Update Time: 2025-10-28

1-(3-ethoxy-4-methoxyphenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-[(3-ethoxy-4-methoxyphenyl)methyl]-3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]urea
• 1-(3-ethoxy-4-methoxyphenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C21H24FN3O4/c1-3-29-19-9-14(7-8-18(19)28-2)12-23-21(27)24-16-11-20(26)25(13-16)17-6-4-5-15(22)10-17/h4-10,16H,3,11-13H2,1-2H3,(H2,23,24,27)
• InChI Key： LHLSUJVITJTYJZ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(OC)C(OCC)=C1)C(NC1CC(=O)N(C2=CC=CC(F)=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-ethoxy-4-methoxyphenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea

Professional Introduction to Compound with CAS No. 887466-12-8 and Product Name: 1-(3-ethoxy-4-methoxyphenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea

The compound with the CAS number 887466-12-8 and the product name 1-(3-ethoxy-4-methoxyphenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications. The presence of multiple functional groups, including ethoxy, methoxy, and fluorophenyl moieties, alongside a pyrrolidinone core, contributes to its unique chemical properties and biological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The pyrrolidinone scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. In the case of this compound, the substitution pattern at the pyrrolidinone ring and the appended urea moiety suggest a potential for interaction with biological targets such as enzymes and receptors. This has led to investigations into its pharmacological profile, including its binding affinity and mechanism of action.

One of the most compelling aspects of this compound is its structural diversity, which allows for fine-tuning of its biological activity. The fluorophenyl group, for instance, is known to enhance metabolic stability and binding affinity in many drug candidates. Additionally, the ethoxy and methoxy substituents on the aromatic ring contribute to hydrophobic interactions, which are crucial for membrane permeability and target binding. These features make this compound a promising candidate for further development in therapeutic areas such as oncology, neurology, and anti-inflammatory diseases.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been instrumental in predicting the binding mode of this compound to various biological targets. Preliminary simulations indicate that it may interact with enzymes involved in signal transduction pathways, suggesting a possible role in modulating cellular processes. Furthermore, the urea moiety is known to form hydrogen bonds with polar residues in protein targets, which could enhance its binding specificity.

In vitro studies have begun to elucidate the pharmacological properties of this compound. Initial experiments have shown promising results in terms of inhibitory activity against certain key enzymes. The fluorophenyl group appears to play a critical role in this interaction, likely through steric hindrance and electronic effects that optimize binding. These findings are consistent with previous studies demonstrating the efficacy of fluorinated aromatic compounds in drug development.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step synthetic routes have been developed to introduce the necessary functional groups while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core pyrrolidinone ring. Subsequent modifications involve nucleophilic substitution reactions to introduce the ethoxy, methoxy, and fluorophenyl groups.

Quality control measures are essential to ensure the consistency and reliability of pharmaceutical compounds. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been used to confirm the identity and purity of this compound. These methods provide detailed information about its molecular structure and chemical composition.

The potential applications of this compound extend beyond traditional therapeutic areas. Research is ongoing into its use as an intermediate in the synthesis of more complex molecules, which could lead to novel drug candidates with enhanced efficacy and reduced side effects. The versatility of its structural framework makes it a valuable tool for medicinal chemists exploring new chemical space.

Future studies will focus on optimizing synthetic routes and exploring new derivatives of this compound. By modifying specific functional groups or introducing additional substituents, researchers aim to improve its pharmacological properties further. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion, the compound with CAS number 887466-12-8 and product name 1-(3-ethoxy-4-methoxyphenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like these will play an increasingly important role in addressing unmet medical needs.